Cas no 27510-33-4 (Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)-)

Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)- Properties

Names and Identifiers

• Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl-, (9a,13a)-
• O-METHYLPALLIDINE
• (-)-Sebiferine
• (+)-O-Methylpallidine
• (9S)-Sebiferine
• 9a,13a-Morphinan-7-one,5,6,8,14-tetradehydro-2,3,6-trimethoxy-17-methyl- (8CI)
• Fissistigine C
• O-Methyl-(+)-flavinantine
• [ "Fissistigine C" ]
• 27510-33-4
• (1S,9S)-4,5,13-trimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6,10,13-pentaen-12-one
• FS-8600
• CHEMBL224744
• O-Methylpallidine
• O-MethylpallidineCorydalis
• +Expand

• InChIKey： DBPGJIUVRZHFCM-QRWLVFNGSA-N
• Inchi： InChI=1S/C20H23NO4/c1-21-6-5-20-11-19(25-4)16(22)9-14(20)15(21)7-12-8-17(23-2)18(24-3)10-13(12)20/h8-11,15H,5-7H2,1-4H3/t15-,20+/m1/s1
• SMILES： COC1C(=O)C=C2[C@]3(C4=CC(=C(OC)C=C4C[C@H]2N(C)CC3)OC)C=1

Computed Properties

• Exact Mass: 341.16300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 341.16270821g/mol
• Heavy Atom Count: 25
• Complexity: 627
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• LogP: 2.17910
• PSA: 48.00000
• Color/Form: Yellow powder